Cas no 1864056-21-2 (4-Methyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride)

• Product Name: 4-Methyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride
• CAS No: 1864056-21-2
• MF: C₁₁H₂₀ClNS
• MW: 233.801200866699
• CID: 5700855
• PubChem ID: 86262940
• Update Time: 2025-05-25

4-Methyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride
• 4-methyl-1-(5-methylthiophen-2-yl)pentan-1-amine;hydrochloride
• F2167-1986
• AKOS026747615
• 1864056-21-2
• 4-methyl-1-(5-methylthiophen-2-yl)pentan-1-aminehydrochloride
• EN300-241192
• 4-Methyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride

• Inchi： 1S/C11H19NS.ClH/c1-8(2)4-6-10(12)11-7-5-9(3)13-11;/h5,7-8,10H,4,6,12H2,1-3H3;1H
• InChI Key： ADDDEJRTYICXCF-UHFFFAOYSA-N
• SMILES： Cl.S1C(C)=CC=C1C(CCC(C)C)N

Computed Properties

• Exact Mass: 233.1004985g/mol
• Monoisotopic Mass: 233.1004985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Additional information on 4-Methyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride

Comprehensive Overview of 4-Methyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride (CAS No. 1864056-21-2)

4-Methyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride (CAS No. 1864056-21-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its thiophene and amine functional groups, is often studied for its role in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for further exploration.

The compound's CAS number 1864056-21-2 serves as a unique identifier, ensuring precise tracking in scientific databases and regulatory frameworks. Its hydrochloride salt form enhances solubility and stability, making it more suitable for laboratory and industrial applications. The presence of a methylthiophene moiety in its structure is noteworthy, as thiophene derivatives are known for their versatility in medicinal chemistry and organic synthesis.

In recent years, the demand for high-purity chemical intermediates like 4-Methyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride has surged, driven by advancements in drug development and personalized medicine. This compound is often discussed in the context of targeted therapies and small molecule inhibitors, aligning with current trends in precision healthcare. Its potential applications in neurological research and metabolic studies have also sparked interest among scientists.

From a synthetic perspective, the compound's amine hydrochloride group facilitates easier purification and handling, which is critical for scale-up processes. Laboratories focusing on high-throughput screening and combinatorial chemistry frequently utilize such compounds to explore new structure-activity relationships (SAR). The methyl-substituted thiophene ring further contributes to its lipophilicity, a key factor in drug absorption and bioavailability.

Environmental and safety considerations are paramount when working with 4-Methyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride. While it is not classified as a hazardous material, proper laboratory protocols must be followed to ensure safe handling. The compound's stability under various conditions and compatibility with common solvents are frequently evaluated to optimize its use in research settings.

The growing interest in sustainable chemistry has also influenced the study of this compound. Researchers are exploring green synthesis routes to produce 4-Methyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride with minimal environmental impact. This aligns with broader industry goals of reducing carbon footprints and waste generation in chemical manufacturing.

In summary, 4-Methyl-1-(5-methylthiophen-2-yl)pentan-1-amine hydrochloride (CAS No. 1864056-21-2) represents a valuable tool in modern scientific research. Its multifunctional structure, combined with its potential applications in pharmaceuticals and material science, ensures its continued relevance in the ever-evolving field of chemistry. As research progresses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in healthcare and technology.